isopropyl {[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}acetate

• IUPAC Name: propan-2-yl 2-[(4-methyl-5-pyrazin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetate
• InChI: InChI=1S/C12H15N5O2S/c1-8(2)19-10(18)7-20-12-16-15-11(17(12)3)9-6-13-4-5-14-9/h4-6,8H,7H2,1-3H3
• InChI Key: BZNQWNLVDGOABC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)CSC1=NN=C(N1C)C2=NC=CN=C2
• Molecular Formula: C12H15N5O2S
• Molecular Weight: 293.35 g/mol

Description

Isopropyl {[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}acetate, commonly known as IMPTA, is a chemical compound that has gained significant attention in the scientific research community due to its potential application in various fields.

Mechanism of Action

The mechanism of action of IMPTA is not fully understood, but it is believed to involve the inhibition of key enzymes and pathways involved in fungal and bacterial cell wall synthesis and DNA replication. IMPTA has also been shown to induce apoptosis in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects
IMPTA has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of fungal and bacterial growth, the induction of apoptosis in cancer cells, and the modulation of various cellular signaling pathways. IMPTA has also been shown to exhibit low toxicity and high selectivity towards target cells, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

IMPTA has several advantages for use in lab experiments, including its high potency, low toxicity, and selectivity towards target cells. However, its limited solubility in aqueous solutions and potential for off-target effects may present challenges in certain experimental settings.

Future Directions

There are several future directions for research on IMPTA, including the development of new synthetic methods to improve yield and purity, the optimization of its pharmacological properties for use in drug development, and the exploration of its potential application in other scientific research fields. Further studies are also needed to fully elucidate the mechanism of action of IMPTA and its potential for clinical use.
Conclusion
In conclusion, IMPTA is a promising chemical compound that has gained significant attention in the scientific research community due to its potential application in various fields. Its unique chemical structure and potent biological activities make it a promising candidate for the development of new drugs and therapies. Further research is needed to fully explore its potential and optimize its pharmacological properties for use in clinical settings.

Synthesis Methods

IMPTA can be synthesized using a multi-step process that involves the reaction of 2-pyrazinecarboxylic acid with thionyl chloride to form 2-pyrazinyl chloride. This intermediate is then reacted with 4-methyl-5-amino-4H-1,2,4-triazole-3-thiol to form the desired product, IMPTA. The synthesis method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

IMPTA has been studied extensively for its potential application in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. Its unique chemical structure makes it a promising candidate for the development of new drugs and therapies. IMPTA has been shown to exhibit potent antifungal, antibacterial, and antitumor activities in vitro and in vivo.